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Compound of Interest

Compound Name: Cyp51-IN-19

Cat. No.: B15563336 Get Quote

Researchers and drug development professionals handling novel chemical compounds like

Cyp51-IN-19 must adhere to rigorous safety and disposal protocols to ensure personal and

environmental protection. In the absence of a specific Safety Data Sheet (SDS) for Cyp51-IN-
19, this guidance is based on established best practices for the disposal of similar research

chemicals. It is crucial to treat this compound as hazardous.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling

Cyp51-IN-19 in any form, as well as any resulting waste.

PPE Category Specification

Hand Protection
Nitrile gloves are recommended. Ensure they

are compatible with any solvents being used.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Body Protection A standard laboratory coat.

Respiratory Protection

If handling the powder form outside of a certified

chemical fume hood, a respirator may be

necessary. Consult your institution's

Environmental Health and Safety (EHS) office

for specific guidance.
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Waste Disposal Workflow
Proper segregation and disposal of waste contaminated with Cyp51-IN-19 is critical. The

following diagram outlines the step-by-step procedure for managing different waste streams.

Cyp51-IN-19 Waste Disposal Workflow

Detailed Disposal Procedures
Waste Segregation and Container Management:

Solid Waste: Unused solid Cyp51-IN-19 and contaminated consumables such as pipette tips

and tubes should be collected in a designated "Solid Hazardous Waste" container.[1]

Liquid Waste in Solvents: Solutions of Cyp51-IN-19 in non-halogenated solvents like DMSO

must be disposed of in a "Non-Halogenated Solvent Waste" container.[1] It is important to

segregate waste based on the solvent type (halogenated vs. non-halogenated) as required

by many institutions.[1]

Aqueous Liquid Waste: Cell culture media containing Cyp51-IN-19 should be collected in an

"Aqueous Hazardous Waste" container.[1] Do not dispose of aqueous solutions containing

this compound down the drain.[1]

Sharps Waste: Needles, syringes, or any other sharps contaminated with Cyp51-IN-19 must

be placed in a designated sharps container specifically for chemical contamination.

Storage and Final Disposal:

All waste containers must be clearly labeled with their contents.

Store sealed waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory. This area should be well-ventilated and away from heat sources or direct sunlight.

Secondary containment, such as a plastic tub, is recommended to contain any potential

leaks.

When waste containers are full, contact your institution's Environmental Health and Safety

(EHS) office to arrange for pickup and final disposal in accordance with all applicable federal,
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state, and local regulations.

Important Precaution: Never dispose of any waste containing Cyp51-IN-19 down the sink or in

the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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